An In-Depth Technical Guide to the Physicochemical Properties of 2-Bromo-5-(difluoromethyl)-1,3,4-oxadiazole
An In-Depth Technical Guide to the Physicochemical Properties of 2-Bromo-5-(difluoromethyl)-1,3,4-oxadiazole
Introduction: The Context of a Privileged Scaffold in Medicinal Chemistry
The 1,3,4-oxadiazole ring is a cornerstone heterocyclic motif in modern medicinal chemistry.[1] Valued for its metabolic stability and its capacity to act as a bioisosteric replacement for amide and ester functionalities, this scaffold is integral to the design of novel therapeutic agents.[2] The compound 2-Bromo-5-(difluoromethyl)-1,3,4-oxadiazole represents a confluence of three key structural features poised for exploitation in drug discovery: the versatile 1,3,4-oxadiazole core, a synthetically tractable bromine handle, and a difluoromethyl (CHF₂) group—a bioisostere of hydroxyl or thiol groups known to modulate lipophilicity and metabolic stability.[3]
This technical guide provides a comprehensive overview of the core physicochemical properties of 2-Bromo-5-(difluoromethyl)-1,3,4-oxadiazole. As experimentally determined data for this specific molecule are not broadly published, this document focuses on the authoritative, validated methodologies for its characterization. We provide not just the "what" but the "why," explaining the causal relationships behind experimental choices and furnishing detailed protocols that form a self-validating framework for analysis. This approach empowers researchers to generate reliable data and deeply understand how the structural attributes of this molecule influence its behavior, from the bench to potential clinical applications.
Molecular Identity and Structure
A precise understanding of a compound's identity is the foundation of all subsequent physicochemical analysis. The key identifiers and structural representation for 2-Bromo-5-(difluoromethyl)-1,3,4-oxadiazole are summarized below.
| Identifier | Value | Source(s) |
| CAS Number | 1594041-90-3 | [4][5] |
| Molecular Formula | C₃HBrF₂N₂O | [4] |
| Molecular Weight | 198.95 g/mol | [4] |
| SMILES | C1(=NN=C(O1)Br)C(F)F | [4] |
graph "molecular_structure" { layout=neato; node [shape=plaintext, fontsize=12]; edge [fontsize=10];// Atom nodes N1 [label="N", pos="0,0.8!"]; N2 [label="N", pos="-0.8,0!"]; O1 [label="O", pos="0.8,0!"]; C1 [label="C", pos="-0.5,-0.8!"]; C2 [label="C", pos="0.5,-0.8!"]; Br [label="Br", pos="1.5,-1.4!"]; C3 [label="C", pos="-1.5,-1.4!"]; H1 [label="H", pos="-1.2,-2.2!"]; F1 [label="F", pos="-2.0,-1.0!"]; F2 [label="F", pos="-2.0,-1.8!"]; // Bonds N1 -- N2 [len=1.2]; N2 -- C1 [len=1.2]; C1 -- C2 [len=1.2]; C2 -- O1 [len=1.2]; O1 -- N1 [len=1.2]; C2 -- Br [len=1.5]; C1 -- C3 [len=1.5]; C3 -- H1 [len=1.0]; C3 -- F1 [len=1.0]; C3 -- F2 [len=1.0];
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Caption: Experimental workflow for logP determination via the shake-flask method.
Aqueous Solubility: A Prerequisite for Efficacy
Aqueous solubility is a fundamental property that dictates a drug's absorption from the gastrointestinal tract and its suitability for intravenous formulation. [6]Poor solubility can lead to unreliable results in biological assays and is a major hurdle in drug development. [7]It is crucial to distinguish between thermodynamic and kinetic solubility.
-
Thermodynamic Solubility: The "gold standard" measurement representing the maximum concentration of a compound in a saturated solution at equilibrium. [8]* Kinetic Solubility: Measures the concentration at which a compound, dissolved in an organic solvent like DMSO, precipitates when added to an aqueous buffer. It is a high-throughput method used in early discovery. [7][9]
Experimental Protocol: Thermodynamic Solubility Determination (Shake-Flask)
This protocol determines the equilibrium solubility, providing a definitive value for lead optimization and pre-formulation activities.
Causality: This method uses the solid, crystalline form of the compound and allows sufficient time (24-72 hours) to ensure a true thermodynamic equilibrium is established between the solid and dissolved states. [8]Using buffers at different, physiologically relevant pH values (1.2, 4.5, 6.8) is critical as the solubility of ionizable compounds can be pH-dependent. [10] Methodology:
-
Buffer Preparation: Prepare buffers at pH 1.2 (e.g., 0.1 N HCl), pH 4.5 (acetate buffer), and pH 6.8 (phosphate buffer). [10]2. Sample Preparation: Add an excess amount of solid 2-Bromo-5-(difluoromethyl)-1,3,4-oxadiazole to separate vials (in triplicate for each pH condition) to ensure a saturated solution is formed.
-
Equilibration: Add a known volume of each buffer to the corresponding vials. Seal and agitate the vials at a constant temperature (e.g., 25 °C or 37 °C) for at least 24-48 hours. The presence of undissolved solid should be visually confirmed at the end of the incubation period. [10]4. Sample Processing: After equilibration, allow the vials to stand. Filter the supernatant through a 0.22 µm PVDF filter to remove undissolved solid.
-
Quantification: Dilute the filtrate with a suitable mobile phase and analyze the concentration of the dissolved compound using a validated HPLC-UV or LC-MS/MS method against a standard curve.
-
Reporting: Report the solubility in µg/mL or µM for each pH condition.
Caption: Workflow for thermodynamic solubility determination.
Thermal Properties: Ensuring Stability and Purity
The thermal behavior of a compound is critical for determining its melting point, purity, and stability during storage, handling, and formulation processes. Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) are the principal techniques for this characterization. [11][12]
Experimental Protocol: Melting Point by Differential Scanning Calorimetry (DSC)
DSC measures the difference in heat flow required to increase the temperature of a sample and a reference as a function of temperature, allowing for precise determination of thermal transitions like melting. [13][14] Causality: DSC is a highly sensitive method that provides both the onset temperature of melting and the peak melting temperature (Tₘ), as well as the enthalpy of fusion (ΔHfus). [15]A sharp, well-defined melting peak is indicative of high purity. The use of an inert nitrogen atmosphere prevents oxidative degradation of the sample during heating.
Methodology:
-
Sample Preparation: Accurately weigh 2-5 mg of the compound into a standard aluminum DSC pan. Crimp the pan with a lid. Prepare an empty, crimped pan to serve as the reference.
-
Instrument Setup: Place the sample and reference pans into the DSC cell. Purge the cell with an inert gas (e.g., nitrogen) at a flow rate of 20-50 mL/min.
-
Thermal Program:
-
Equilibrate the cell at a starting temperature well below the expected melting point (e.g., 25 °C).
-
Ramp the temperature at a constant rate (e.g., 10 °C/min) to a final temperature well above the melting point. [16] * Cool the sample back to the starting temperature. A second heating cycle can be run to investigate the effects of thermal history.
-
-
Data Analysis: Analyze the resulting thermogram. The melting point is typically reported as the peak temperature of the endothermic event. The onset temperature and the integrated peak area (enthalpy of fusion) should also be reported.
Experimental Protocol: Thermal Stability by Thermogravimetric Analysis (TGA)
TGA measures the change in mass of a sample as a function of temperature, revealing its thermal stability and decomposition profile. [12][17] Causality: By monitoring mass loss as a function of temperature, TGA directly identifies the temperature at which the compound begins to decompose (onset of decomposition, Td). [18]Running the analysis under both an inert (N₂) and an oxidative (air/O₂) atmosphere can provide critical insights into the decomposition mechanism and environmental stability.
Methodology:
-
Sample Preparation: Place 5-10 mg of the compound into a TGA sample pan (ceramic or platinum).
-
Instrument Setup: Place the pan onto the TGA microbalance. Purge the furnace with the desired gas (e.g., nitrogen or synthetic air) at a set flow rate.
-
Thermal Program:
-
Equilibrate at a starting temperature (e.g., 30 °C).
-
Heat the sample at a linear rate (e.g., 10 °C/min) up to a high temperature (e.g., 600 °C).
-
-
Data Analysis: Plot the sample mass (%) versus temperature. The decomposition temperature (Td) is often reported as the temperature at which 5% mass loss occurs. [16]The derivative of the mass loss curve (DTG) can be plotted to clearly identify the temperatures of maximum decomposition rates.
Caption: Relationship between thermal analysis techniques and key properties.
Anticipated Spectroscopic Profile
While specific spectra require experimental acquisition, the structure of 2-Bromo-5-(difluoromethyl)-1,3,4-oxadiazole allows for the prediction of key Nuclear Magnetic Resonance (NMR) signals, which are indispensable for structural confirmation.
| Nucleus | Predicted Signal | Rationale |
| ¹H NMR | Triplet (t) | The single proton of the CHF₂ group will be split into a triplet by the two equivalent fluorine atoms (n+1 rule for I=1/2 nuclei). The coupling constant (²JHF) is expected to be large, typically around 50-60 Hz. [16] |
| ¹⁹F NMR | Doublet (d) | The two equivalent fluorine atoms of the CHF₂ group will be split into a doublet by the single adjacent proton. The chemical shift is expected in the range of -80 to -130 ppm (relative to CFCl₃), a common region for CHF₂ groups attached to sp² carbons. [6][11] |
| ¹³C NMR | C-Br (δ ≈ 150-160 ppm)C-O (δ ≈ 160-165 ppm)CHF₂ (δ ≈ 110-120 ppm) | The carbon of the CHF₂ group will appear as a triplet due to one-bond coupling to the two fluorine atoms (¹JCF), with a large coupling constant (typically > 230 Hz). The two oxadiazole ring carbons will have distinct chemical shifts, with the carbon attached to the electronegative bromine appearing further downfield. [13][19] |
Safety and Handling
-
Hazard Statements (Anticipated): Harmful if swallowed. Causes skin irritation. Causes serious eye irritation. May cause respiratory irritation.
-
Precautionary Measures:
-
Engineering Controls: Handle only in a well-ventilated area, preferably within a chemical fume hood.
-
Personal Protective Equipment (PPE): Wear standard laboratory attire, including a lab coat, safety glasses with side shields, and chemical-resistant gloves (e.g., nitrile).
-
Handling: Avoid contact with skin, eyes, and clothing. Avoid inhalation of dust or vapors. Wash hands thoroughly after handling.
-
Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place away from incompatible materials.
-
Conclusion
2-Bromo-5-(difluoromethyl)-1,3,4-oxadiazole is a compound of significant interest for drug discovery, possessing a privileged heterocyclic core functionalized for further chemical modification. This guide has established a framework for its comprehensive physicochemical characterization. Its predicted moderate lipophilicity (miLogP ≈ 1.48) suggests a promising profile for oral bioavailability. The provided protocols for determining thermodynamic solubility, melting point, and thermal stability are robust, industry-standard methods designed to yield reliable and reproducible data. The anticipated NMR profile provides a clear blueprint for structural verification. By applying these rigorous methodologies, researchers can confidently elucidate the key parameters that will govern the behavior of this molecule, paving the way for its rational application in the development of new therapeutic agents.
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